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Introduction

2-Methoxyethyl methacrylate (MEMA), identified by CAS number 6976-93-8, is a versatile
methacrylate monomer that has garnered significant interest across various scientific and
industrial domains.[1] Its unique molecular architecture, featuring a flexible methoxyethyl side
chain, imparts desirable properties to the polymers derived from it. This guide provides a
comprehensive overview of MEMA, from its fundamental chemical and physical properties to its
synthesis, polymerization behavior, and diverse applications, with a critical focus on its
associated hazards and safety protocols.

Chemical Identity and Physicochemical Properties

MEMA is a colorless liquid with a molecular formula of C7H1203 and a molecular weight of
144.17 g/mol .[2][3] It is also commonly referred to as ethylene glycol methyl ether
methacrylate.[2][4] The presence of both an ester and an ether group in its structure
contributes to its utility in polymer synthesis.

Table 1: Physicochemical Properties of 2-Methoxyethyl Methacrylate
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Property Value Source(s)
CAS Number 6976-93-8 [2][4]
Molecular Formula C7H1203 [21[4]
Molecular Weight 144.17 g/mol [2][4]
Appearance Colorless transparent liquid [51[6]
Density 0.993 g/mL at 25 °C [41[7]
Boiling Point 65 °C at 12 mmHg 41071
Refractive Index (n20/D) 1.431 [41[7]
Flash Point 65 °C (149 °F) - closed cup [4]

Synthesis and Polymerization
Synthesis of 2-Methoxyethyl Methacrylate

A common industrial synthesis route for MEMA involves the transesterification of methyl
methacrylate with 2-methoxyethanol (ethylene glycol methyl ether). This reaction is typically
carried out in the presence of an organometallic catalyst, such as an organic tin or titanium
compound. The process involves heating the reactants in a reactor equipped with a rectification
tower to remove the methanol byproduct, driving the equilibrium towards the formation of
MEMA. The final product is then purified by distillation to remove unreacted starting materials,
the catalyst, and any polymerization inhibitors.[8]

Polymerization of MEMA

The primary utility of MEMA lies in its ability to undergo polymerization to form poly(2-
methoxyethyl methacrylate) (PMEMA) and various copolymers. The polymerization is
typically initiated by free radicals.

Caption: Free-radical polymerization of MEMA.

o Preparation: In a three-necked round-bottom flask equipped with a reflux condenser,
nitrogen inlet, and magnetic stirrer, add the desired amount of 2-methoxyethyl
methacrylate and a suitable solvent (e.g., acetone).[9]
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Initiator Addition: Add a free-radical initiator, such as benzoyl peroxide (BPO) or 2,2'-
azobisisobutyronitrile (AIBN), typically at a concentration of 0.5-1.0 wt% relative to the
monomer.[9]

Nitrogen Purge: Purge the reaction mixture with nitrogen for at least 30 minutes to remove
dissolved oxygen, which can inhibit polymerization.[9]

Reaction: Immerse the flask in a preheated oil bath at a temperature suitable for the chosen
initiator (e.g., 60-70 °C for BPO).[9]

Polymerization: Allow the reaction to proceed under a nitrogen atmosphere with continuous
stirring for several hours. The progress of the polymerization can be monitored by observing
the increase in viscosity of the reaction mixture.[9]

Termination and Precipitation: Terminate the reaction by cooling the flask to room
temperature. Precipitate the resulting polymer by pouring the viscous solution into a non-
solvent, such as diethyl ether or methanol.[9]

Purification and Drying: Collect the precipitated polymer by filtration and wash it with the non-
solvent to remove any unreacted monomer and initiator. Dry the purified polymer under
vacuum at a moderate temperature (e.g., 40-50 °C) until a constant weight is achieved.[9]

Beyond conventional free-radical polymerization, MEMA can also be polymerized using
controlled radical polymerization techniques like Atom Transfer Radical Polymerization (ATRP)
and Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization, which allow for
precise control over the polymer's molecular weight and architecture.[5]

Applications in Research and Drug Development

The unique properties of MEMA and its corresponding polymer, PMEMA, make them valuable
in a range of applications:

o Coatings and Adhesives: MEMA is used as a comonomer to enhance the flexibility,
adhesion, weatherability, and chemical resistance of coatings and adhesives.[6] It finds
particular use in marine coatings.[6]
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» Biomaterials: Polymers prepared from MEMA are often biocompatible.[7] PMEMA can form
hydrogels, which are used in various biomedical applications.

e "Smart" Polymers and Drug Delivery: PMEMA exhibits thermoresponsive behavior, with a
low critical solution temperature (LCST). This means that its solubility in water changes with
temperature, a property that is exploited in the development of "smart" materials for
controlled-release drug carriers and targeted drug delivery systems.

o Tissue Engineering: The thermosensitive nature of PMEMA-based coatings allows for
temperature-controlled cell adhesion and detachment, which is beneficial for cell sheet
engineering.

e Corrosion Resistance: Copolymers containing MEMA have been shown to improve the
corrosion resistance of materials like magnesium alloys, which is relevant for biomedical
implants.[1]

Hazards and Safety Information

A thorough understanding of the hazards associated with MEMA is crucial for its safe handling
in a research or industrial setting.

2-Methoxyethyl Methacrylate (MEMA)
CAS: 6976-93-8

Skin Irritation Serious Eye Irritation Respiratory Irritation Skin Sensitization Reproductive Toxicity Combustible Liquid

Click to download full resolution via product page

Caption: Summary of Hazards for MEMA.

Table 2: GHS Hazard Classifications for 2-Methoxyethyl Methacrylate
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Hazard Class Hazard Statement Source(s)

Skin Corrosion/Irritation H315: Causes skin irritation [2]

. e H319: Causes serious eye
Serious Eye Damage/Irritation S [2]
irritation

) o H317: May cause an allergic
Skin Sensitization ] ) [2]
skin reaction

Specific Target Organ Toxicity H335: May cause respiratory 2]

(Single Exposure) irritation

_ L H360: May damage fertility or
Reproductive Toxicity . [4]
the unborn child

Flammable Liquids Combustible liquid 9]

Toxicological Profile

o Acute Toxicity: MEMA exhibits low acute toxicity. The oral LD50 in rats is greater than 2000
mg/kg bw, and the dermal LD50 in rats is also greater than 2000 mg/kg bw.

e lIrritation and Sensitization: It is a known skin and eye irritant.[2] As with many methacrylates,
MEMA has the potential to cause allergic contact dermatitis through skin sensitization.

e Reproductive Toxicity: The most significant hazard associated with MEMA is its potential for
reproductive toxicity.[4] This is believed to be linked to its in vivo hydrolysis to methacrylic
acid and 2-methoxyethanol (2-ME). 2-ME is a known reproductive toxicant in both males and
females.[6] In males, exposure to 2-ME has been shown to cause testicular atrophy, a
decline in sperm count, and reduced fertility in animal studies.[5] The mechanism is thought
to involve the disruption of spermatogenesis, with a notable decrease in spermatocyte | cells.
In females, exposure to 2-ME has been associated with an increased risk of spontaneous
abortion and developmental abnormalities in offspring.[4]

Safe Handling and Storage

Given the hazards, strict safety protocols must be followed when working with MEMA.
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o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles or a face shield, and a lab coat.[4]

e Ventilation: Handle MEMA in a well-ventilated area, preferably within a chemical fume hood,
to minimize inhalation of vapors.[9]

» Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.
Keep away from heat, sparks, and open flames.[9]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6] MEMA
is often supplied with a polymerization inhibitor, such as hydroquinone monomethyl ether
(MEHQ), to prevent spontaneous polymerization.[5] Ensure the inhibitor is still active, as
polymerization can be exothermic and potentially violent, especially in bulk quantities.

Conclusion

2-Methoxyethyl methacrylate is a valuable monomer for the synthesis of advanced polymers
with a wide array of applications, particularly in coatings, adhesives, and the biomedical field.
Its ability to impart flexibility, adhesion, and "smart" thermoresponsive properties makes it a
compound of significant interest to researchers and developers. However, the potential for skin,
eye, and respiratory irritation, as well as the serious risk of reproductive toxicity, necessitates a
thorough understanding of its hazards and the implementation of stringent safety measures. By
adhering to proper handling and storage protocols, the benefits of this versatile chemical can
be safely harnessed for scientific and technological advancement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7801559#cas-number-6976-93-8-properties-and-
hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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